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Introduction

Protein Arginine Methyltransferase 5 (PRMT5) is a type Il arginine methyltransferase that plays
a crucial role in various cellular processes, including transcriptional regulation, RNA splicing,
and signal transduction. Its dysregulation has been implicated in numerous cancers, making it
a compelling target for therapeutic intervention. PRMT5-IN-30 is a potent and selective inhibitor
of PRMT5 with a reported IC50 of 0.33 uM and a Kd of 0.987 uM.[1] These application notes
provide detailed protocols for utilizing PRMT5-IN-30 in cell culture experiments to investigate its
effects on cell viability, apoptosis, cell cycle progression, and key signaling pathways.

Data Presentation

The following table summarizes the known inhibitory concentrations of PRMT5-IN-30.
Researchers should note that the optimal concentration for a specific cell line and assay should
be determined empirically through dose-response experiments.

- . Reference(s
Inhibitor Target IC50 (pM) Kd (pM) Cell Line(s)
Biochemical
PRMT5-IN-30 PRMT5 0.33 0.987 [1]
Assay
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Signaling Pathways and Experimental Workflow
PRMTS5 Signhaling Pathway

PRMTS5 exerts its effects through the methylation of histone and non-histone proteins,
influencing several key signaling pathways implicated in cancer cell proliferation and survival.
Inhibition of PRMT5 with PRMT5-IN-30 is expected to modulate these pathways, leading to
anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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